Cas no 306935-61-5 ([3,3'-Bi-1,2,5-oxadiazole]-4,4'-dicarboxylicacid, hydrate (1:1))
306935-61-5 structure
Product Name:[3,3'-Bi-1,2,5-oxadiazole]-4,4'-dicarboxylicacid, hydrate (1:1)
CAS No:306935-61-5
MF:C6H4N4O7
MW:244.118560791016
CID:300122
PubChem ID:2729281
Update Time:2025-04-19
[3,3'-Bi-1,2,5-oxadiazole]-4,4'-dicarboxylicacid, hydrate (1:1) Chemical and Physical Properties
Names and Identifiers
-
- [3,3'-Bi-1,2,5-oxadiazole]-4,4'-dicarboxylicacid, hydrate (1:1)
- 4-(4-carboxy-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole-3-carboxylic acid,hydrate
- [3,3'-Bi-1,2,5-oxadiazole]-4,4'-dicarboxylicacid,monohydrate (9CI)
- 3,3'-Bi-1,2,5-oxadiazole-4,4'-dicarboxylic acid hydrate
- HMS561O01
- OR0335
- 4-(4-carboxy-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole-3-carboxylic acid;hydrate
- FT-0614044
- 3,3'-bi(1,2,5-oxadiazole)-4,4'-dicarboxylic acid hydrate
- 4-(4-carboxy-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole-3-carboxylic Acid Hydrate
- [3,3'-Bi(1,2,5-oxadiazole)]-4,4'-dicarboxylicacidhydrate
- 3,3'-Dicarboxy-4,4'-difurazan hydrate
- AKOS030508118
- DTXSID80369586
- 306935-61-5
- [3,3'-Bi(1,2,5-oxadiazole)]-4,4'-dicarboxylic acid hydrate
-
- Inchi: 1S/C6H2N4O6.H2O/c11-5(12)3-1(7-15-9-3)2-4(6(13)14)10-16-8-2;/h(H,11,12)(H,13,14);1H2
- InChI Key: OMFMIYNFQKXRRJ-UHFFFAOYSA-N
- SMILES: O1N=C(C(=O)O)C(C2C(C(=O)O)=NON=2)=N1.O
Computed Properties
- Exact Mass: 244.00800
- Monoisotopic Mass: 244.00799848g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 281
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 153Ų
Experimental Properties
- Melting Point: 182-184
- PSA: 161.67000
- LogP: -0.54830
[3,3'-Bi-1,2,5-oxadiazole]-4,4'-dicarboxylicacid, hydrate (1:1) Security Information
- Hazard Statement: Irritant
- Safety Instruction: S26-S37/39
-
Hazardous Material Identification:
- Safety Term:S26;S37/39
- Risk Phrases:R36/37/38
[3,3'-Bi-1,2,5-oxadiazole]-4,4'-dicarboxylicacid, hydrate (1:1) Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
306935-61-5 ([3,3'-Bi-1,2,5-oxadiazole]-4,4'-dicarboxylicacid, hydrate (1:1)) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent